Cas no 2171669-50-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid)

4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key advantages include the presence of a sterically hindered 3,3-dimethylbutanoic acid moiety, which enhances stability during solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, allowing selective deprotection under mild basic conditions. The isopropyl amide side chain improves solubility in organic solvents, facilitating efficient coupling reactions. This compound is particularly valuable for introducing constrained, hydrophobic residues into peptide sequences, enabling the study of structure-activity relationships in bioactive peptides. Its high purity and consistent performance make it suitable for research and pharmaceutical applications.
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid structure
2171669-50-2 structure
Product Name:4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid
CAS No:2171669-50-2
MF:C28H36N2O5
MW:480.595848083496
CID:5985163
PubChem ID:165544703
Update Time:2025-05-30

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid
    • EN300-1509943
    • 2171669-50-2
    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
    • Inchi: 1S/C28H36N2O5/c1-18(2)30(16-10-15-24(31)32)26(33)25(28(3,4)5)29-27(34)35-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23,25H,10,15-17H2,1-5H3,(H,29,34)(H,31,32)
    • InChI Key: LTZULWTURZGMOT-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(N(CCCC(=O)O)C(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 95.9Ų

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1509943-1.0g
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
1g
$0.0 2023-06-05
Enamine
EN300-1509943-50mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
50mg
$2829.0 2023-09-27
Enamine
EN300-1509943-100mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
100mg
$2963.0 2023-09-27
Enamine
EN300-1509943-250mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
250mg
$3099.0 2023-09-27
Enamine
EN300-1509943-500mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
500mg
$3233.0 2023-09-27
Enamine
EN300-1509943-1000mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
1000mg
$3368.0 2023-09-27
Enamine
EN300-1509943-2500mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
2500mg
$6602.0 2023-09-27
Enamine
EN300-1509943-5000mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
5000mg
$9769.0 2023-09-27
Enamine
EN300-1509943-10000mg
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamido]butanoic acid
2171669-50-2
10000mg
$14487.0 2023-09-27

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid Related Literature

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid

Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid (CAS No. 2171669-50-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid (CAS No. 2171669-50-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling precise control over chemical reactions—a feature highly sought after in modern solid-phase peptide synthesis (SPPS).

The molecular structure of CAS No. 2171669-50-2 combines a butanoic acid backbone with a tert-leucine derivative, making it particularly valuable for designing peptides with enhanced stability and bioavailability. Researchers frequently inquire about its role in peptide-based therapeutics, a trending topic given the rise of biologics in treating diseases like diabetes, cancer, and autoimmune disorders. The compound’s sterically hindered dimethyl group and isopropylamide side chain contribute to its resistance to enzymatic degradation, a key consideration for oral peptide drug delivery—a hotly debated challenge in the pharmaceutical industry.

From a synthetic perspective, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid is often discussed in forums and publications focusing on green chemistry and atom economy. Its efficient deprotection under mild basic conditions (e.g., piperidine) aligns with the growing demand for sustainable laboratory practices. Moreover, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows, addressing the need for accelerated drug discovery pipelines.

Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the purity and identity of this compound, reflecting the broader industry emphasis on quality-by-design (QbD) principles. As interest grows in personalized medicine, the demand for high-purity building blocks like CAS No. 2171669-50-2 is expected to surge, particularly for applications in targeted drug conjugates and biomarker discovery.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethyl-N-(propan-2-yl)butanamidobutanoic acid exemplifies the intersection of innovation and practicality in synthetic chemistry. Its versatility in peptide engineering, coupled with its alignment with contemporary research trends, positions it as a compound of enduring relevance in both academic and industrial settings.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司